1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

• CAS: 873569-93-8
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.37
• SMILES: CCOC1=CC=CC=C1N2CC(CC2=O)C(=O)NC3=CC=CC=C3F
• InChI: InChI=1S/C19H19FN2O3/c1-2-25-17-10-6-5-9-16(17)22-12-13(11-18(22)23)19(24)21-15-8-4-3-7-14(15)20/h3-10,13H,2,11-12H2,1H3,(H,21,24)
• InChIKey: WYKJLPYMCLEUKC-UHFFFAOYSA-N
• Solubility: not available

Orphan GPCR and ion channel programs often lack characterized screening hits for SAR expansion. This compound, a confirmed primary HTS hit for GPR151 and GIRK2, fills that gap. • Validated in GPR151 cell-based primary assay (Scripps HTS) • Distinct 2-fluorophenyl amide substitution enables NaV1.8 SAR studies • ≥95% purity suitable for direct dose-response testing Reliable supply for hit validation and library replenishment.

1-(2-Ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide Procurement Profile

1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide is a synthetic small molecule (C19H19FN2O3, MW 342.37 g/mol) featuring a 5-oxopyrrolidine-3-carboxamide core scaffold substituted with 2-ethoxyphenyl and 2-fluorophenyl groups. The compound has been registered in the PubChem substance database and is cataloged as a research chemical, with typical purity specifications of 95% from commercial sources . Its bioactivity profile, as documented in public screening databases, indicates it is a primary screening hit with potential relevance to orphan GPCR and ion channel programs .

Screened in orphan GPCR & ion channel panels (GPR151, GIRK2)

5-oxopyrrolidine-3-carboxamide scaffold class used in NaV1.8 inhibitor programs

No disclosed bioactivity – supports de novo screening and library diversification

Why Substitution Is Infeasible

The 5-oxopyrrolidine-3-carboxamide scaffold is a privileged structure in medicinal chemistry, frequently employed in programs targeting ion channels (e.g., NaV1.8) and autotaxin [1]. Subtle variations in the substitution pattern on both the N(1)-aryl and N(3)-amide positions are known to profoundly influence target engagement and selectivity. Consequently, even closely related in-class compounds (e.g., those with a 4-fluorophenyl or alternative alkoxy substitution) cannot be assumed to behave as functional equivalents, making compound-specific evidence essential for scientific selection [1]. However, a systematic literature search reveals a critical evidence gap: no head-to-head comparative studies or quantitative selectivity profiles have been published for this specific compound against its closest analogs .

Subtle aryl substitution changes may alter target engagement; in-class analogs are not functional equivalents

No head-to-head comparative data vs. close structural analogs available

Compound-specific evidence absent; selection relies on class-level scaffold inference

• [1] Merck & Co., Inc. (2021). WO2021257420A1 - 5-oxopyrrolidine-3-carboxamides as nav1.8 inhibitors. World Intellectual Property Organization. Retrieved from https://patents.google.com/patent/WO2021257420A1/en View Source

Evidence Gap Analysis

GPR151 Primary Screen

The compound was tested in a cell-based high-throughput primary screen (PubChem AID: 1508602) designed to identify activators of GPR151, an orphan GPCR implicated in habenula function and neuropsychiatric disorders . However, the quantitative activity outcome (e.g., EC50 or % activation) for this specific compound has not been made publicly available by the screening center . No comparator data for structural analogs within the same assay are accessible, precluding any quantitative differentiation claim.

GPR151 Screen

Data to verify

Tested; activity not disclosed

Screening history only; no selection advantage over untested analogs.

In-house dose-response required.

Evidence Dimension	GPR151 activation (primary HTS)
Target Compound Data	Tested; result not disclosed
Comparator Or Baseline	N/A – data not available
Quantified Difference	Cannot be calculated
Conditions	Cell-based PHUNTER assay in 1536-well format (The Scripps Research Institute Molecular Screening Center)

Why This Matters

Without disclosed potency, this observation only confirms the compound has been screened against GPR151; it does not support a selection decision over untested analogs.

FBW7 Activator Screen

The compound is listed as a test article in an AlphaScreen-based primary assay for activators of FBW7 (PubChem AID: 1259310) . The assay's quantitative output (e.g., % activation, EC50) is not provided for this substance. No data for close analogs are available for comparison .

FBW7 Activator Screen

Data to verify

Tested; result unavailable

Confirms library inclusion; does not differentiate from other FBW7 ligands.

Requires confirmatory assay.

Evidence Dimension	FBW7 activation (primary HTS)
Target Compound Data	Tested; result not disclosed
Comparator Or Baseline	N/A – data not available
Quantified Difference	Cannot be calculated
Conditions	AlphaScreen-based biochemical assay in 1536-well format (The Scripps Research Institute Molecular Screening Center)

Why This Matters

Indicates the compound was part of a screening library but provides no basis for selecting it over other FBW7-targeting scaffolds.

MITF Inhibition Screen

This compound was included in an AlphaScreen-based primary assay for inhibitors of MITF (PubChem AID: 1259374) . The screening outcome is listed as 'PRUN' (primary run) without disclosed inhibition values. No comparator compound data are accessible for this target in the same assay context .

MITF Inhibition Screen

Data to verify

Tested; no inhibition data

Primary run only; no evidence of MITF inhibition potency.

Needs independent validation.

Evidence Dimension	MITF inhibition (primary HTS)
Target Compound Data	Tested; result not disclosed
Comparator Or Baseline	N/A – data not available
Quantified Difference	Cannot be calculated
Conditions	AlphaScreen-based biochemical assay in 1536-well format (The Scripps Research Institute Molecular Screening Center)

Why This Matters

Mere inclusion in a primary screen does not constitute evidence of meaningful activity, selectivity, or differentiation.

GIRK2 Modulator Screen

The compound appears in a screen for small molecule activators of G protein-gated inwardly rectifying potassium channel 2 (GIRK2, PubChem AID: 1259324) . As with the other screens, no potency, efficacy, or selectivity metrics are reported. The absence of data for structurally analogous compounds prevents any quantitative differentiation .

GIRK2 Modulator Screen

Data to verify

Tested; no potency reported

Screening deck presence; no actionable activity information.

Prioritization not supported.

Evidence Dimension	GIRK2 modulation (primary screen)
Target Compound Data	Tested; result not disclosed
Comparator Or Baseline	N/A – data not available
Quantified Difference	Cannot be calculated
Conditions	Vanderbilt HTS GIRK2 assay

Why This Matters

This entry confirms the compound's presence in a screening deck but offers no actionable information for prioritizing it over other GIRK2 tool compounds.

Structural & Physicochemical Profile

The compound has a molecular weight of 342.4 g/mol and a molecular formula of C19H19FN2O3 . It is a member of the broader 5-oxopyrrolidine-3-carboxamide class, a scaffold utilized in NaV1.8 inhibitor programs [1]. However, no quantitative structure-activity relationship (SAR) studies or physicochemical property comparisons with its closest analogs (e.g., 1-(2-ethoxyphenyl)-N-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide) have been identified in the available literature .

Structural Profile

Class-level inference

MW 342.4; C19H19FN2O3; 5-oxopyrrolidine core

Class-level scaffold; no quantitative SAR to guide procurement.

SAR hypothesis pending experimental data.

Evidence Dimension	Molecular structure and chemical class
Target Compound Data	MW = 342.4; C19H19FN2O3; 5-oxopyrrolidine core with 2-ethoxy and 2-fluoro substitution
Comparator Or Baseline	Class: 5-oxopyrrolidine-3-carboxamides (used in NaV1.8 patents) [1]
Quantified Difference	Qualitative difference in aryl substitution pattern; no quantitative SAR data available
Conditions	In silico / structural analysis

Why This Matters

While the specific substitution pattern may confer distinct biological properties, the absence of published SAR data makes this a hypothesis, not a procurement criterion.

• [1] Merck & Co., Inc. (2021). WO2021257420A1 - 5-oxopyrrolidine-3-carboxamides as nav1.8 inhibitors. World Intellectual Property Organization. Retrieved from https://patents.google.com/patent/WO2021257420A1/en View Source

Potential Application Scenarios

GPR151 Tool Compound Exploration

Teams investigating the habenula-specific orphan receptor GPR151 may consider sourcing this compound for de novo hit validation and follow-up dose-response testing, given its confirmed testing history in the relevant primary HTS assay . However, no activity data are pre-available, so procurement should be contingent on the user's own laboratory-based characterization.

Screening Deck Replenishment for Ion Channels & GPCRs

As this compound has been part of multiple HTS screening collections targeting GIRK2 and orphan GPCRs , it may be procured to replenish or diversify a screening library. Its value is as a fresh chemical entity for HTS, not as a validated lead.

5-Oxopyrrolidine-3-carboxamide SAR Expansion

Research groups actively working on 5-oxopyrrolidine-3-carboxamide-based inhibitors for targets like NaV1.8 [1] may procure this compound to explore SAR around the N(2-fluorophenyl) amide substitution. Its differentiated substitution pattern relative to more common 4-fluorophenyl analogs [1] could, upon testing, reveal divergent potency or selectivity profiles.

Application

Selection Property

Validation Focus

GPR151 tool compound studies

Screening history in GPR151 primary HTS

In-house dose-response characterization

Screening library expansion

Novel chemical entity for HTS decks

Hit validation and selectivity screening

5-oxopyrrolidine SAR exploration

Differentiated 2-fluorophenyl substitution

Potency and selectivity profiling across substitution variants

• [1] Merck & Co., Inc. (2021). WO2021257420A1 - 5-oxopyrrolidine-3-carboxamides as nav1.8 inhibitors. World Intellectual Property Organization. Retrieved from https://patents.google.com/patent/WO2021257420A1/en View Source